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Cat. No.: B1236181 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: A Review of the Available Toxicological Data for 6-Hydroxyhexanoate

This technical guide provides a summary of the currently available toxicological information for

6-hydroxyhexanoate and its related compounds. Following a comprehensive review of

publicly accessible scientific literature and safety data sheets, it is important to note that there

is a significant lack of in-depth toxicological studies for this compound. The toxicological

properties of 6-hydroxyhexanoic acid have not been fully investigated[1][2]. Consequently,

quantitative data from key toxicological endpoints such as acute toxicity, genotoxicity,

mutagenicity, carcinogenicity, and reproductive toxicity are not available.

The information that is currently available is primarily qualitative and focuses on potential

hazards identified in Safety Data Sheets (SDS). This guide summarizes this information to

provide a foundational understanding of the known safety considerations for handling 6-
hydroxyhexanoate.

Hazard Identification and Classification
Based on available SDS, 6-hydroxyhexanoic acid is classified as an irritant. The primary

hazards identified are:

Skin Irritation: Causes skin irritation[3][4].
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Eye Irritation: Causes serious eye irritation[3][4].

Respiratory Irritation: May cause respiratory irritation[3][4].

Similar GHS classifications have been noted for related compounds such as methyl 6-
hydroxyhexanoate, which is also stated to cause skin irritation, serious eye irritation, and may

cause respiratory irritation[5]. In contrast, one available SDS for ethyl 6-hydroxyhexanoate
classifies it as not a hazardous substance or mixture.

Summary of Available Toxicological Data
A detailed search for quantitative toxicological data for 6-hydroxyhexanoate yielded no

specific values for key endpoints. The table below reflects the absence of this data across

standard toxicological categories.

Toxicological Endpoint 6-Hydroxyhexanoate Data

Acute Toxicity (e.g., LD50)
No data available. The toxicological properties

have not been fully investigated[1][2].

Genotoxicity No data available[6].

Mutagenicity No data available.

Carcinogenicity
No data available. Not classified by IARC, NTP,

or OSHA[5].

Reproductive Toxicity No data available.

Skin Corrosion/Irritation

Causes skin irritation[3][4]. Skin contact may

result in inflammation characterized by itching,

scaling, reddening, or blistering[5].

Eye Damage/Irritation

Causes serious eye irritation[3][4]. Eye contact

may result in redness, pain, or severe eye

damage[5].

Respiratory Sensitization

May cause respiratory irritation[3][4]. Inhalation

may cause irritation of the lungs and respiratory

system[5].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24857~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:00:36~~6-Hydroxyhexanoic%20acid~~
https://www.fishersci.co.uk/store/msds?partNumber=10525681&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24857~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:00:36~~6-Hydroxyhexanoic%20acid~~
https://www.fishersci.co.uk/store/msds?partNumber=10525681&countryCode=GB&language=en
https://www.benchchem.com/product/b1236181?utm_src=pdf-body
https://www.benchchem.com/product/b1236181?utm_src=pdf-body
https://aksci.com/sds/6266AB_SDS.pdf
https://www.benchchem.com/product/b1236181?utm_src=pdf-body
https://www.benchchem.com/product/b1236181?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/01372.pdf
https://www.chemsrc.com/en/cas/1191-25-9_499612.html
https://www.echemi.com/sds/6-hydroxycaproicacid-pid_Seven6092.html
https://aksci.com/sds/6266AB_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24857~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:00:36~~6-Hydroxyhexanoic%20acid~~
https://www.fishersci.co.uk/store/msds?partNumber=10525681&countryCode=GB&language=en
https://aksci.com/sds/6266AB_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24857~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:00:36~~6-Hydroxyhexanoic%20acid~~
https://www.fishersci.co.uk/store/msds?partNumber=10525681&countryCode=GB&language=en
https://aksci.com/sds/6266AB_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24857~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:00:36~~6-Hydroxyhexanoic%20acid~~
https://www.fishersci.co.uk/store/msds?partNumber=10525681&countryCode=GB&language=en
https://aksci.com/sds/6266AB_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
A critical gap in the available information is the absence of detailed experimental protocols for

any toxicological studies on 6-hydroxyhexanoate. The reviewed literature and safety

documents do not provide methodologies for key experiments, as these studies do not appear

to have been conducted or published in the public domain.

Signaling Pathways and Mechanistic Insights
There is no information available in the reviewed search results regarding the signaling

pathways or mechanisms of toxicity for 6-hydroxyhexanoate. Due to this lack of data, no

diagrams for signaling pathways, experimental workflows, or logical relationships can be

generated.

Conclusion
The current body of publicly available information on the toxicology of 6-hydroxyhexanoate is

limited to qualitative hazard identification, primarily from Safety Data Sheets. There is a notable

absence of quantitative data from comprehensive toxicological studies, including acute toxicity,

genotoxicity, carcinogenicity, and reproductive toxicity. Furthermore, no detailed experimental

protocols or mechanistic studies detailing signaling pathways are available.

This significant data gap highlights the need for thorough toxicological evaluation of 6-
hydroxyhexanoate to establish a comprehensive safety profile, particularly if its use in

research, drug development, or other applications is to be expanded. Researchers and

professionals handling this compound should exercise caution and adhere to the handling and

safety precautions outlined in the available SDS to mitigate the known risks of skin, eye, and

respiratory irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pim-resources.coleparmer.com/sds/01372.pdf
https://www.chemsrc.com/en/cas/1191-25-9_499612.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24857~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:00:36~~6-Hydroxyhexanoic%20acid~~
https://www.fishersci.co.uk/store/msds?partNumber=10525681&countryCode=GB&language=en
https://aksci.com/sds/6266AB_SDS.pdf
https://www.echemi.com/sds/6-hydroxycaproicacid-pid_Seven6092.html
https://www.benchchem.com/product/b1236181#toxicological-studies-of-6-hydroxyhexanoate
https://www.benchchem.com/product/b1236181#toxicological-studies-of-6-hydroxyhexanoate
https://www.benchchem.com/product/b1236181#toxicological-studies-of-6-hydroxyhexanoate
https://www.benchchem.com/product/b1236181#toxicological-studies-of-6-hydroxyhexanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1236181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

